![molecular formula C13H21NO3S B4623485 N-butyl-N-ethyl-4-methoxybenzenesulfonamide](/img/structure/B4623485.png)
N-butyl-N-ethyl-4-methoxybenzenesulfonamide
Overview
Description
N-butyl-N-ethyl-4-methoxybenzenesulfonamide, also known as BE-4, is a sulfonamide compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a colorless, odorless, and crystalline solid that is soluble in organic solvents and water.
Scientific Research Applications
Prevention of Cerebral Vasospasm
N-butyl-N-ethyl-4-methoxybenzenesulfonamide derivatives have been studied for their potential in preventing cerebral vasospasm following subarachnoid hemorrhage (SAH), a serious complication that can lead to delayed cerebral ischemia. The effectiveness of oral treatment with endothelin receptor antagonists, which share a similar sulfonamide structure, has been demonstrated in reducing the magnitude of constriction in blood vessels, suggesting a pathway for this compound derivatives in treating vasospasm resulting from SAH in humans (Zuccarello et al., 1996).
Neurotoxicity Evaluation
Studies have also explored the neurotoxicity of N-butylbenzenesulfonamide (NBBS), a closely related compound, following oral exposure. These investigations provide insights into the safety profile of this compound, with findings indicating that NBBS distributes rapidly to the brain but clears rapidly without evidence of accumulation, suggesting potential safety in use (Rider et al., 2012).
Chemical Synthesis Applications
In the realm of chemical synthesis, sulfonamide-substituted iron phthalocyanines, including compounds with structural similarities to this compound, have been designed for potential use as oxidation catalysts. These compounds exhibit remarkable stability under oxidative conditions and have been used in the oxidation of olefins, highlighting their utility in synthetic chemistry applications (Işci et al., 2014).
Antitumor Activity
Research into the structure and gene expression relationship of antitumor sulfonamides, including derivatives of this compound, has identified potent cell cycle inhibitors that have advanced to clinical trials. These compounds have shown preliminary clinical activities, offering a glimpse into the therapeutic potential of this compound derivatives in oncology (Owa et al., 2002).
properties
IUPAC Name |
N-butyl-N-ethyl-4-methoxybenzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO3S/c1-4-6-11-14(5-2)18(15,16)13-9-7-12(17-3)8-10-13/h7-10H,4-6,11H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPOZWJMNQGPUOS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(CC)S(=O)(=O)C1=CC=C(C=C1)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.